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Compound of Interest

Compound Name: Phenol-d6

Cat. No.: B082959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Phenol-d6 (C₆D₆O), a deuterated analogue of phenol. This document is intended

to be a valuable resource for researchers, scientists, and professionals in drug development

who utilize Phenol-d6 in their work, such as in nuclear magnetic resonance (NMR)

spectroscopy, as an internal standard, or in studies of drug metabolism.

Core Physical Properties of Phenol-d6
The following table summarizes the key physical and chemical properties of Phenol-d6,

providing a quick reference for laboratory use.
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Property Value Units

Molecular Formula C₆D₆O

Molecular Weight 100.15 g/mol

CAS Number 13127-88-3

Appearance White crystalline solid

Melting Point 40-42 °C

Boiling Point 182 °C

Density 1.140 g/mL at 25 °C

Solubility in Water 84 g/L

Vapor Pressure 0.36 mmHg at 20 °C

Isotopic Purity ≥98 atom % D

Experimental Protocols
Detailed methodologies for the determination of key physical properties are outlined below.

These protocols are based on established analytical techniques for phenols and can be

adapted for Phenol-d6.

Determination of Melting Point
The melting point of Phenol-d6 can be determined using the capillary tube method.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

A small amount of solid Phenol-d6 is finely ground using a mortar and pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate, and the temperature at which the solid begins to melt

and the temperature at which it becomes completely liquid are recorded. This range

represents the melting point.

Determination of Boiling Point
The boiling point of Phenol-d6 can be determined using a distillation apparatus or a Thiele

tube.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure (Distillation Method):

A sample of Phenol-d6 is placed in the distillation flask along with a few boiling chips.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask.

The flask is heated gently.
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The temperature at which a steady stream of distillate is collected in the receiving flask is

recorded as the boiling point.

Determination of Density
The density of Phenol-d6 can be determined using a pycnometer.

Apparatus:

Pycnometer (a specific volume flask)

Analytical balance

Water bath

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with Phenol-d6 and weighed again.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

water) and weighed.

The density of Phenol-d6 is calculated using the weights and the known density of the

reference liquid.

Determination of Solubility
The solubility of Phenol-d6 in a given solvent (e.g., water) can be determined by creating a

saturated solution.

Apparatus:

Beaker or flask

Magnetic stirrer and stir bar

Analytical balance
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Filtration apparatus

Procedure:

An excess amount of Phenol-d6 is added to a known volume of the solvent at a specific

temperature.

The mixture is stirred until equilibrium is reached (i.e., no more solid dissolves).

The saturated solution is filtered to remove any undissolved solid.

A known volume of the filtrate is carefully evaporated to dryness, and the mass of the

dissolved Phenol-d6 is measured.

The solubility is then calculated as the mass of solute per volume of solvent.

Applications in Research and Drug Development
Phenol-d6 is a crucial tool in various scientific applications, primarily due to the unique

properties of its deuterium atoms.

Use as an Internal Standard in Mass Spectrometry
One of the primary applications of Phenol-d6 is as an internal standard for the quantification of

phenol in biological and environmental samples using techniques like Gas Chromatography-

Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The

workflow for this application can be visualized as follows:

Sample Preparation Instrumental Analysis Data Processing

Biological or
Environmental Sample

Spike with known
amount of Phenol-d6

Add Internal Standard
Extraction of Analytes GC-MS or LC-MS Analysis Quantification of Phenol

Compare Peak Areas of
Phenol and Phenol-d6

Click to download full resolution via product page

Caption: Workflow for the use of Phenol-d6 as an internal standard.
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Role in NMR Spectroscopy
Phenol-d6 is also utilized as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[2]

Its deuterated nature means it does not produce a significant signal in ¹H NMR spectra, thus

preventing interference with the signals from the analyte of interest.

Spectroscopic Data
The identity and purity of Phenol-d6 are confirmed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

of protons, indicating high isotopic purity. ¹³C NMR provides information about the carbon

skeleton.

Infrared (IR) Spectroscopy: The IR spectrum of Phenol-d6 shows characteristic absorptions

for the C-D bonds and the aromatic ring, which differ from those of non-deuterated phenol.[3]

[4]

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of Phenol-d6,

which is higher than that of phenol due to the presence of deuterium atoms.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082959#phenol-d6-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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